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Compound of Interest

Compound Name: 1-Chloro-2-fluoroethane

Cat. No.: B1294213 Get Quote

This guide provides comprehensive information for researchers, scientists, and drug

development professionals on the safe storage and disposal of 1-Chloro-2-fluoroethane
waste. Adherence to these guidelines is critical to ensure laboratory safety and environmental

compliance.

Frequently Asked Questions (FAQs)
Q1: How must 1-Chloro-2-fluoroethane waste be stored in the laboratory?

A1: 1-Chloro-2-fluoroethane waste must be stored in a designated, cool, dry, and well-

ventilated area.[1] It should be kept in tightly closed, properly labeled containers away from

direct sunlight, heat, sparks, and other ignition sources.[1][2] Storage areas should be secured

and clearly marked with appropriate hazard warnings.[3]

Q2: What are the approved disposal methods for 1-Chloro-2-fluoroethane waste?

A2: The primary approved disposal method for 1-Chloro-2-fluoroethane is through a licensed

hazardous waste disposal company.[4] The most common technique is controlled incineration

at a facility equipped with flue gas scrubbing capabilities.[1] Under no circumstances should

this chemical waste be disposed of down the drain or allowed to evaporate in a fume hood.[1]

[3][5]

Q3: Can I mix 1-Chloro-2-fluoroethane waste with other solvent wastes?
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A3: It is crucial to segregate halogenated solvent waste, like 1-Chloro-2-fluoroethane, from

non-halogenated solvent waste.[5][6] Mixing these waste streams can create dangerous

reactions and significantly increases disposal costs, as non-halogenated solvents can often be

recycled as fuel additives, while halogenated solvents require specialized incineration.[5][6]

Q4: What personal protective equipment (PPE) is required when handling 1-Chloro-2-
fluoroethane waste?

A4: When handling 1-Chloro-2-fluoroethane waste, appropriate personal protective

equipment (PPE) is mandatory. This includes chemical-resistant gloves (inspected before use),

safety goggles or a face shield, and a lab coat.[1][7][8] If there is a risk of inhalation, a full-face

respirator should be used in a well-ventilated area, preferably within a chemical fume hood.[2]

[9]

Q5: What should I do in case of a 1-Chloro-2-fluoroethane spill?

A5: In the event of a spill, immediately evacuate all non-essential personnel from the area and

ensure adequate ventilation.[1] Remove all sources of ignition.[1] Wearing appropriate PPE,

contain the spill using an inert absorbent material. The contaminated absorbent material must

then be collected in a suitable, sealed container and disposed of as hazardous waste.[1][8][10]
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Issue Probable Cause Solution

Leaking waste container
Container degradation or

improper sealing.

Immediately transfer the waste

to a new, compatible, and

properly labeled container.

Inspect storage areas for any

further spills and

decontaminate if necessary.

Ensure all containers are

securely sealed.

Faint sweet or ethereal odor

detected in the storage area

A possible leak or improper

ventilation.

Check all container seals.

Increase ventilation to the

area. If the odor persists,

evacuate the area and contact

your institution's Environmental

Health and Safety (EHS)

department.

Uncertainty about waste

segregation

Lack of clear labeling or

understanding of waste

streams.

Immediately consult your

laboratory's chemical hygiene

plan and waste disposal

guidelines. If still unsure,

contact your EHS department

for clarification before

proceeding. Do not mix wastes

you are uncertain about.

Waste disposal pickup was

rejected

Improper labeling, mixed

waste, or an overfilled

container.

Contact your hazardous waste

disposal provider to

understand the specific reason

for rejection. Correct the issue

as advised. This may involve

relabeling, segregating the

waste, or repackaging it into a

container that is not overfilled.
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The following table summarizes key quantitative data for 1-Chloro-2-fluoroethane.

Property Value

Molecular Formula C2H4ClF[1]

Molecular Weight 82.5 g/mol [1]

Boiling Point 53.2 °C[11]

Melting Point -76 °C[12]

Density 1.168 g/cm³[1][12]

Vapor Pressure 394 mmHg at 25°C

Solubility in Water Relatively insoluble[13]

Solubility in Organic Solvents Soluble in ethanol and acetone[13]

Experimental Protocols
Protocol for Segregation and Containerization of 1-
Chloro-2-fluoroethane Waste

Container Selection: Obtain a designated and compatible waste container, typically a

polyethylene container provided by your institution's EHS department.[3] Ensure the

container is clean, dry, and in good condition.

Labeling: Affix a hazardous waste label to the container. The label must include the full

chemical name ("1-Chloro-2-fluoroethane"), the concentration, and the hazard pictograms

(e.g., flammable, health hazard).

Waste Collection: Collect only 1-Chloro-2-fluoroethane waste in this container. Do not mix

with non-halogenated solvents, aqueous waste, or solid waste.[5][6]

Sealing: Keep the container tightly sealed when not in use to prevent the release of vapors.

Storage: Store the sealed container in a designated secondary containment bin within a well-

ventilated, cool, and dry area, away from ignition sources.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1294213?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-chloro-2-fluoroethane.pdf
https://www.chemicalbook.com/msds/1-chloro-2-fluoroethane.pdf
https://synquestlabs.com/ProductV2/ProductDetail/6311
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8426505.aspx
https://www.chemicalbook.com/msds/1-chloro-2-fluoroethane.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8426505.aspx
https://www.solubilityofthings.com/1-chloro-2-fluoro-ethane
https://www.solubilityofthings.com/1-chloro-2-fluoro-ethane
https://www.benchchem.com/product/b1294213?utm_src=pdf-body
https://www.benchchem.com/product/b1294213?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.benchchem.com/product/b1294213?utm_src=pdf-body
https://www.benchchem.com/product/b1294213?utm_src=pdf-body
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Managing a Minor Spill of 1-Chloro-2-
fluoroethane

Alert Personnel: Immediately alert others in the vicinity of the spill.

Ensure Ventilation: Ensure the area is well-ventilated, preferably within a chemical fume

hood.

Don PPE: Put on the appropriate PPE, including chemical-resistant gloves, safety goggles,

and a lab coat.

Contain Spill: Use a spill kit with inert absorbent material (e.g., vermiculite, sand) to contain

the spill. Do not use combustible materials.

Collect Waste: Carefully collect the absorbent material using non-sparking tools and place it

in a labeled, sealable container for hazardous waste disposal.[1]

Decontaminate: Decontaminate the spill area with a suitable cleaning agent, and dispose of

the cleaning materials as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS department, as per your

institution's policy.
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Caption: Workflow for the safe disposal of 1-Chloro-2-fluoroethane waste.
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Spill Occurs
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Caption: Decision tree for responding to a 1-Chloro-2-fluoroethane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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